1H-indazol-3-yl-[3-(4-propan-2-yl-1,3-thiazol-2-yl)piperidin-1-yl]methanone

• IUPAC Name: 1H-indazol-3-yl-[3-(4-propan-2-yl-1,3-thiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H22N4OS/c1-12(2)16-11-25-18(20-16)13-6-5-9-23(10-13)19(24)17-14-7-3-4-8-15(14)21-22-17/h3-4,7-8,11-13H,5-6,9-10H2,1-2H3,(H,21,22)
• InChI Key: SEADNZVFHOZWAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CSC(=N1)C2CCCN(C2)C(=O)C3=NNC4=CC=CC=C43
• Molecular Formula: C19H22N4OS
• Molecular Weight: 354.5 g/mol

Description

1H-indazol-3-yl-[3-(4-propan-2-yl-1,3-thiazol-2-yl)piperidin-1-yl]methanone is a complex organic compound that belongs to the class of indazole derivatives. Indazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features a unique structure that combines an indazole ring, a thiazole ring, and a piperidine ring, making it a subject of interest in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1H-indazol-3-yl-[3-(4-propan-2-yl-1,3-thiazol-2-yl)piperidin-1-yl]methanone typically involves multiple steps, including the formation of the indazole ring, the thiazole ring, and the piperidine ring. One common synthetic route involves the following steps:

Formation of the Indazole Ring: This can be achieved through the cyclization of o-haloaryl-N-tosylhydrazones using a copper catalyst.

Formation of the Thiazole Ring: This step often involves the reaction of a suitable thioamide with a haloketone under basic conditions.

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the reductive amination of a suitable ketone with an amine.

Coupling Reactions: The final step involves coupling the indazole, thiazole, and piperidine intermediates under appropriate conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of robust catalysts to improve yield and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

1H-indazol-3-yl-[3-(4-propan-2-yl-1,3-thiazol-2-yl)piperidin-1-yl]methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiazole and piperidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial activities.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1H-indazol-3-yl-[3-(4-propan-2-yl-1,3-thiazol-2-yl)piperidin-1-yl]methanone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes such as kinases or proteases, inhibiting their activity.

Pathways Involved: It may modulate signaling pathways involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

1H-indazole: A simpler indazole derivative with similar biological activities.

Thiazole-containing compounds: Compounds with a thiazole ring that exhibit antimicrobial and anticancer activities.

Piperidine derivatives: Compounds with a piperidine ring known for their pharmacological properties.

Uniqueness

1H-indazol-3-yl-[3-(4-propan-2-yl-1,3-thiazol-2-yl)piperidin-1-yl]methanone is unique due to its combination of three distinct heterocyclic rings, which may confer enhanced biological activity and specificity compared to simpler analogs .